3-Bromo-5-fluorobenzyl alcohol

• IUPAC Name: (3-bromo-5-fluorophenyl)methanol
• InChI: InChI=1S/C7H6BrFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
• InChI Key: KQWBQTOZXPPFIY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)CO
• Molecular Formula: C7H6BrFO
• DSSTOX Substance ID: DTXSID30377712
• Molecular Weight: 205.02 g/mol
• CAS RN: 216755-56-5

Description

3-Bromo-5-fluorobenzyl alcohol is a heterocyclic alcohol that contains a bromine and a fluorine atom. It is used as an intermediate in pharmaceutical and organic synthesis.

Synthesis Analysis

The synthesis of 3-Bromo-5-fluorobenzyl alcohol could potentially involve the use of alkynide ions as nucleophiles reacting with ketones. The carbon bearing the hydroxyl group would be the electrophilic carbon in the ketone, and the sp-hybridized carbon bonded to the hydroxyl-bearing carbon would be the nucleophilic carbon in the alkynide ion.

Molecular Structure Analysis

The molecular structure of 3-Bromo-5-fluorobenzyl alcohol consists of a benzyl group with bromine and fluorine substituents. The molecular formula is C7H6BrFO.

Chemical Reactions Analysis

Alcohols like 3-Bromo-5-fluorobenzyl alcohol can undergo several reactions. They can be converted into alkyl halides, tosylates, alkenes, and esters. The order of reactivity of alcohols is 3° > 2° > 1° methyl, and they react with strongly acidic hydrogen halides HCl, HBr, and HI.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Bromo-5-fluorobenzyl alcohol include its molecular weight and structure. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Proteomics Research

3-Bromo-5-fluorobenzyl alcohol: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. .

Pharmaceutical Intermediates

The compound serves as an intermediate in the synthesis of various pharmaceuticals. .

Organic Synthesis

In organic chemistry, 3-Bromo-5-fluorobenzyl alcohol is employed as a building block for the synthesis of more complex organic compounds. .

Benzazepine Derivatives Synthesis

It is also used in the synthesis of benzazepine derivatives, which are compounds of interest due to their pharmacological activities. .

Mechanism of Action

Target of Action

It’s known that benzyl alcohols can interact with various biological targets, including enzymes and receptors, depending on their specific functional groups .

Mode of Action

3-Bromo-5-fluorobenzyl alcohol, like other benzyl alcohols, can undergo various reactions. One of the key reactions is the Suzuki–Miyaura cross-coupling, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by transmetalation with a nucleophilic organoboron reagent .

Biochemical Pathways

Benzyl alcohols can participate in various biochemical reactions, including oxidation and substitution . For instance, they can be converted into alkyl halides through a reaction with a hydrogen halide .

Pharmacokinetics

The pharmacokinetics of benzyl alcohols can be influenced by factors such as their lipophilicity, molecular size, and the presence of functional groups .

Result of Action

It’s known that benzyl alcohols can cause various biological effects depending on their specific targets and the type of biochemical reactions they undergo .

Action Environment

The action, efficacy, and stability of 3-Bromo-5-fluorobenzyl alcohol can be influenced by various environmental factors. For instance, the presence of acid can facilitate the conversion of benzyl alcohols into alkyl halides . Moreover, the reaction conditions, such as temperature and solvent, can also affect the reaction rate and product yield .

Safety and Hazards

3-Bromo-5-fluorobenzyl alcohol may pose certain hazards. It’s important to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should be avoided, and it should be used only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

To a solution of 3-bromo-5-fluorobenzaldehyde (22.25 g, 0.11 mole) in methanol at rt was added NaBH4, (2.07 g, 0.055 mole) stirred at rt for 2 hr. The reaction was quenched with H2O, and concentrated. The residue was diluted with diethyl ether, washed with 1 N HCl, brine, dried over MgSO4, and concentrated. 3-Bromo-5-fluorobenzyl alcohol was obtained as a colorless oil was collected (14.6 g, 65%). 1H NMR (DMSO-d6) δ 4.50 (m, 2H), 5.44(t, 3H, J=5.93 Hz), 7.16 (dd, 1H, J=1.09, 8.79 Hz), 7.36(s, 1H), 7.38 (dd, 1H, J=2.99, 6.15 Hz); Anal. Calc. For C7H6Br2FO: C, 41.01; H, 2.95. Found: C, 41.30; H, 3.01.

Synthesis routes and methods II

Procedure details

3-Bromo-5-fluorobenzoic acid (1.0 g, 4.52 mmol) was suspended in tetrahydrofuran (8 mL) and cooled to 0° C. To this solution was added borane tetrahydrofuran complex (1 M in tetrahydrofuran, 9 mL, 9.0 mmol) cautiously over 15 min. The reaction mixture was allowed to warm to room temperature overnight. The mixture was cooled to 0° C., treated with excess methanol, diluted with ethyl acetate, washed with 1 N sodium hydroxide (2×), then brine (2×), dried over sodium sulfate, and concentrated to afford 0.88 g (95%) as a white powder. 1H-NMR (CDCl3, 500 MHz) 7.29 (s, 1H), 7.16 (d, J=7.9 Hz, 1H), 7.03 (d, J=9.2 Hz, 1H), 4.66 (s, 2H).

Synthesis routes and methods III

Procedure details

To a suspension of 3-bromo-5-fluorobenzoic acid (4.51 g, 20.59 mmol) in THF (41.2 mL) at 0° C., BH3.THF (41.2 mL, 41.2 mmol) was added dropwise over 30 min, the reaction mixture was then allowed to return to room temperature and stirred at room temperature overnight. Methanol (40 mL) was added slowly and stirred at room temperature for 1 h. THF and Methanol was removed in vacuo. The residue was then extracted by EtOAc, and washed with sat.NaHCO3, The organic was dried and concentrated. The crude product was used in next step reaction without purification. LCMS (m/z): 187.2 (MH+−18), 0.66 min. 1H NMR (400 MHz, CDCl3) δ ppm 7.32 (s, 1H), 7.19-7.14 (m, 1H), 7.05 (tdd, J=0.7, 1.5, 9.1 Hz, 1H), 4.70 (br. s., 2H), 1.78 (br. s., 1H).

Synthesis routes and methods IV

Procedure details

BH3.THF in THF (1.00 M, 4.44 ml) was added dropwise into the THF (10 ml) solution of 3-bromo-5-fluorobenzoic acid (447 mg, 2.00 mmol) at rt under an atmosphere of nitrogen. The combined solution was stirred at rt for 24 h. After that time, the mixture was diluted with EtOAc (50 ml) and treated with saturated Na2CO3 (30 ml). The aqueous layer was extracted with EtOAc (2×25 ml). The extracts were washed with water (3×30 ml), brine (30 ml), dried over MgSO4, filtered and concentrated in vacuo to give the title compounds as colorless oil. 1H NMR (400 MHz, CDCl3): δ=1.83 (brs, 1H), 4.71 (s, 2H), 7.03-7.08 (m, 1H), 7.16-7.20 (m, 1H), 7.32-7.34 (m, 1H). HPLC: tR=2.87 min (polar—5 min, ZQ3).

Synthesis routes and methods V

Procedure details

Sodium borohydride (1.68 g) was added to diethylene glycol dimethyl ether (40 ml). While the mixture was stirred at room temperature, 3-bromo-5-fluorobenzoic acid (9.72 g) was added portionwise (six portions). After the crystals were completely dissolved, trifluoroborane ether complex (8.40 g) in diethylene glycol dimethyl ether (10 ml) was added dropwise thereto. The mixture was stirred for 5 hours, and poured into ice/water. The mixture was extracted with ether (200 ml), and washed with water, followed by drying over magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=10:1→5:1), to thereby yield a mixture of the target compound and diethylene glycol dimethyl ether. The thus-obtained mixture was analyzed by NMR to determine the content of diethylene glycol dimethyl ether. The content and the yield of the target compound as determined by NMR were 7.70 g and 84.6%, respectively.